Cas no 2228142-54-7 (2-(2-tert-butylphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(2-tert-butylphenyl)-3,3-difluoropropan-1-amine
• CAS No: 2228142-54-7
• MF: C₁₃H₁₉F₂N
• MW: 227.293470621109
• CID: 6006770
• PubChem ID: 165634297
• Update Time: 2025-05-24

2-(2-tert-butylphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-butylphenyl)-3,3-difluoropropan-1-amine
• EN300-1972880
• 2228142-54-7

• Inchi： 1S/C13H19F2N/c1-13(2,3)11-7-5-4-6-9(11)10(8-16)12(14)15/h4-7,10,12H,8,16H2,1-3H3
• InChI Key： YFOMEOPBXIWQBU-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=CC=1C(C)(C)C)F

Computed Properties

• Exact Mass: 227.14855593g/mol
• Monoisotopic Mass: 227.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-tert-butylphenyl)-3,3-difluoropropan-1-amine

Introduction to 2-(2-tert-butylphenyl)-3,3-difluoropropan-1-amine (CAS No: 2228142-54-7)

2-(2-tert-butylphenyl)-3,3-difluoropropan-1-amine, identified by the CAS number 2228142-54-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and specialty chemicals.

The molecular structure of 2-(2-tert-butylphenyl)-3,3-difluoropropan-1-amine consists of a phenyl ring substituted with a tert-butyl group at the 2-position and a propanamine moiety with two fluorine atoms at the 3-position. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it suitable for a wide range of applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 2-(2-tert-butylphenyl)-3,3-difluoropropan-1-amine in drug discovery. The presence of fluorine atoms can significantly influence the pharmacokinetic properties of a molecule, such as its bioavailability and metabolic stability. Researchers have explored the potential of this compound as a building block for developing novel pharmaceutical agents targeting various therapeutic areas.

In addition to its pharmaceutical applications, 2-(2-tert-butylphenyl)-3,3-difluoropropan-1-amine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, facilitating its incorporation into cutting-edge materials.

The synthesis of 2-(2-tert-butylphenyl)-3,3-difluoropropan-1-amine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized various synthetic pathways, including nucleophilic substitution and coupling reactions, to streamline the production process.

The structural versatility of 2-(2-tert-butylphenyl)-3,3-difluoropropan-1-amine also makes it an ideal candidate for exploring novel chemical transformations. For instance, recent studies have focused on its reactivity under different catalytic conditions, leading to the discovery of new reaction mechanisms and intermediates.

In conclusion, 2-(2-tert-butylphenyl)-3,3-difluoropropan-1-amie, with its unique chemical properties and diverse applications, continues to be a subject of intense research interest. As advancements in synthetic chemistry and materials science progress, this compound is expected to play an increasingly important role in both academic and industrial settings.